Cas no 26118-58-1 (Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-)
26118-58-1 structure
Product Name:Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-
CAS No:26118-58-1
MF:C14H20O2
MW:220.307404518127
CID:1430106
PubChem ID:59859910
Update Time:2025-04-20
Benzenepropanoic acid, 4-(1,1-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(1,1-dimethylpropyl)-
- 4-(1,1-Dimethylpropyl)benzenepropanoic acid
- DTXSID901260703
- SCHEMBL861913
- 26118-58-1
-
- Inchi: 1S/C14H20O2/c1-4-14(2,3)12-8-5-11(6-9-12)7-10-13(15)16/h5-6,8-9H,4,7,10H2,1-3H3,(H,15,16)
- InChI Key: JWVSPTIDMZOGPZ-UHFFFAOYSA-N
- SMILES: OC(CCC1C=CC(=CC=1)C(C)(C)CC)=O
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzenepropanoic acid, 4-(1,1-dimethylpropyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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